(5E)-3-[5-(2-anilinoacetyl)sulfanyl-1,3,4-thiadiazol-2-yl]-5-(1H-indol -3-ylmethylidene)-2-methyl-im
(5E)-3-[5-(2-anilinoacetyl)sulfanyl-1,3,4-thiadiazol-2-yl]-5-(1H-indol -3-ylmethylidene)-2-methyl-im
Brand Name:
Vulcanchem
CAS No.:
127227-37-6
VCID:
VC0142896
InChI:
InChI=1S/C23H18N6O2S2/c1-14-26-19(11-15-12-25-18-10-6-5-9-17(15)18)21(31)29(14)22-27-28-23(33-22)32-20(30)13-24-16-7-3-2-4-8-16/h2-12,24-25H,13H2,1H3
SMILES:
CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=CC=C5
Molecular Formula:
C23H18N6O2S2
Molecular Weight:
474.6 g/mol
(5E)-3-[5-(2-anilinoacetyl)sulfanyl-1,3,4-thiadiazol-2-yl]-5-(1H-indol -3-ylmethylidene)-2-methyl-im
CAS No.: 127227-37-6
Main Products
VCID: VC0142896
Molecular Formula: C23H18N6O2S2
Molecular Weight: 474.6 g/mol
CAS No. | 127227-37-6 |
---|---|
Product Name | (5E)-3-[5-(2-anilinoacetyl)sulfanyl-1,3,4-thiadiazol-2-yl]-5-(1H-indol -3-ylmethylidene)-2-methyl-im |
Molecular Formula | C23H18N6O2S2 |
Molecular Weight | 474.6 g/mol |
IUPAC Name | S-[5-[4-(1H-indol-3-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-anilinoethanethioate |
Standard InChI | InChI=1S/C23H18N6O2S2/c1-14-26-19(11-15-12-25-18-10-6-5-9-17(15)18)21(31)29(14)22-27-28-23(33-22)32-20(30)13-24-16-7-3-2-4-8-16/h2-12,24-25H,13H2,1H3 |
Standard InChIKey | GKYVCMVVHZJMOY-UHFFFAOYSA-N |
Isomeric SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=CC=C5 |
SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=CC=C5 |
Canonical SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=CC=C5 |
Synonyms | (5E)-3-[5-(2-anilinoacetyl)sulfanyl-1,3,4-thiadiazol-2-yl]-5-(1H-indol -3-ylmethylidene)-2-methyl-imidazol-4-one |
PubChem Compound | 5748096 |
Last Modified | Nov 09 2021 |
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